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Compound of Interest

Compound Name: 3,6-Dibromonaphthalene-2,7-diol

Cat. No.: B1351170 Get Quote

Essential Safety and Handling Guide for 3,6-
Dibromonaphthalene-2,7-diol
For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like 3,6-Dibromonaphthalene-2,7-diol are paramount for

laboratory safety and environmental responsibility. This guide provides immediate, essential

safety protocols, operational procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

3,6-Dibromonaphthalene-2,7-diol is a chemical that requires careful handling due to its

potential health hazards. The compound is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1] To mitigate these risks, the following personal

protective equipment is mandatory when handling this compound.
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PPE Category Required Equipment Specifications

Eye/Face Protection Safety goggles or face shield

Must be tested and approved

under government standards

such as EN 166.

Hand Protection Chemical-resistant gloves
Nitrile gloves are a suitable

option.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use in well-ventilated areas. A

local exhaust system is

recommended.

Body Protection Laboratory coat To prevent skin contact.

Operational Handling Protocol

Adherence to a strict operational protocol is crucial to ensure safety during the handling of 3,6-
Dibromonaphthalene-2,7-diol.

Engineering Controls: All handling of solid 3,6-Dibromonaphthalene-2,7-diol should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

minimize inhalation of dust particles.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical and before breaks.

Safe Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe dust.

Use appropriate tools (e.g., spatulas) for transferring the solid to prevent contamination

and dispersal.

Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place with

an inert atmosphere.[1] Keep it away from strong oxidizing agents to prevent dangerous

reactions.[2]
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Caption: Experimental workflow for handling 3,6-Dibromonaphthalene-2,7-diol.
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Disposal Plan

Proper disposal of 3,6-Dibromonaphthalene-2,7-diol and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Type Collection Procedure Container Labeling

Solid Waste

Collect all solid waste,

including contaminated gloves,

weighing paper, and pipette

tips, in a designated, sealed

container.

"Hazardous Brominated

Aromatic Waste"

Liquid Waste

If the compound is in solution,

collect it in a sealed, properly

labeled hazardous waste

container. Do not pour down

the drain. The solvent will also

dictate the waste stream.

"Hazardous Brominated

Aromatic Waste in [Solvent

Name]"

Step-by-Step Disposal Protocol

Segregation: Segregate waste contaminated with 3,6-Dibromonaphthalene-2,7-diol from

other laboratory waste.

Collection: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

Labeling: Ensure all waste containers are accurately labeled with the full chemical name and

associated hazards.

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.

Documentation: Complete all required paperwork for hazardous waste disposal as per

institutional and regulatory guidelines.
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Caption: Logical relationship for the disposal of 3,6-Dibromonaphthalene-2,7-diol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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